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Compound of Interest

Compound Name: 5-Bromo-2-(methylthio)pyrimidine

Cat. No.: B088330

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 5-Bromo-2-
(methylthio)pyrimidine

Foreword: A Scientist's Perspective on Proactive
Safety

In the fast-paced world of drug discovery and chemical synthesis, the compounds we handle
are the very building blocks of innovation. 5-Bromo-2-(methylthio)pyrimidine is one such
critical intermediate, a versatile pyrimidine derivative whose reactivity makes it invaluable for
constructing more complex, biologically active molecules.[1][2] However, the same chemical
properties that make it useful also demand our full attention and respect. This guide is written
from the perspective of a senior application scientist, moving beyond mere compliance to instill
a deep, causal understanding of safety protocols. We will not just list steps; we will explore the
why—the chemical principles and toxicological data that inform our best practices.
Trustworthiness in the lab is a self-validating system; by understanding the risks and the
science behind mitigating them, we build a culture of safety that protects ourselves, our
colleagues, and the integrity of our research.

Compound Profile and Physicochemical Properties

Understanding the fundamental nature of a chemical is the first step toward handling it safely.
5-Bromo-2-(methylthio)pyrimidine is a solid organic compound whose properties dictate its
specific storage and handling requirements.[3]
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Property Value Source(s)

CAS Number 14001-67-3 [3114]

Molecular Formula CsHsBrN2S [3114]

Molecular Weight 205.08 g/mol [3]
Solid, white to light yellow

Appearance , [1][3]
crystalline powder

Melting Point 63-68 °C [3]
Stable under recommended

- storage conditions; noted as

Stability ] ] [41[5]
hygroscopic and moisture
sensitive.
No quantitative data available

N in provided sources; pyrimidine
Solubility [1]

derivatives of this nature often

have low agueous solubility.

Comprehensive Hazard Identification and

Toxicology

5-Bromo-2-(methylthio)pyrimidine is classified as a hazardous substance. Its primary

dangers are severe corrosivity to skin and eyes and acute toxicity if swallowed.[3][4][6] The

Globally Harmonized System (GHS) provides a clear summary of these risks.
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GHS Classification Details Source(s)
Pictograms [31[7]
Signal Word Danger [3114]

H302: Harmful if
swallowed.H314: Causes

Hazard Statements ) [3114]
severe skin burns and eye

damage.

Acute Toxicity, Oral (Category
o 4)Skin Corrosion (Category
Hazard Classifications ) [3][6]
1B)Serious Eye Damage

(Category 1)

Prevention: P260, P264, P270,
P280Response: P301+P312,
] P303+P361+P353,
Precautionary Statements [31[8]
P304+P340+P310,
P305+P351+P338Storage:

P405Disposal: P501

Toxicological Rationale: The corrosive nature (H314) is the most significant risk during
handling. This is not merely an irritant; contact can cause irreversible damage to tissues. The
methylthio and bromo substitutions on the pyrimidine ring create an electrophilic compound
that can react readily with biological nucleophiles in the skin and eyes, leading to chemical
burns and tissue destruction. The acute oral toxicity (H302) underscores the importance of
preventing ingestion through contaminated hands or equipment.

Exposure Control and Personal Protective
Equipment (PPE)

Controlling exposure is paramount. This is achieved through a combination of engineering
controls and a robust selection of PPE. The choice of PPE is not arbitrary; it is a direct
response to the identified hazards of corrosivity and toxicity.

Engineering Controls
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e Chemical Fume Hood: All handling of solid 5-Bromo-2-(methylthio)pyrimidine and its
solutions must be performed in a certified chemical fume hood.[9] This is the primary
engineering control to prevent inhalation of dust or aerosols, which is critical given the
compound's corrosive nature.[4]

» Ventilation: Ensure appropriate exhaust ventilation is available where dust is formed.[4]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly. Their proximity is crucial for immediate decontamination in case of accidental
contact.[9][10]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound. The logic is to create a
complete barrier between the researcher and the chemical.

Required Personal Protective Equipment (PPE)

Respiratory Protection

- N100/P3 Respirator
Risk (If dust is unavoidable)

Dust Inhalation

Laboratory Task

Skin Protection
Handling 5-Bromo-2-x - Nitrile/Neoprene Gloves
(methylthio)pyrimidinej Corrosive - Lab Coat (FR)

Skin Burn R - Full Coverage

Eye/Face Protection
- Chemical Safety Goggles
- Face Shield

Corrosive (H314)
Eye Damage Risk

Click to download full resolution via product page

Caption: PPE selection logic for handling the compound.
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o Eye and Face Protection: Use chemical safety goggles that conform to EU standard EN166
or OSHA 29 CFR 1910.133.[4][9] Causality: Standard safety glasses are insufficient.
Because the material causes severe eye damage (H314), a full seal around the eyes is
necessary to protect against dust particles. A face shield must be worn over the goggles
during procedures with a high risk of splashing or dust generation, such as weighing or
transferring large quantities.[3][4]

¢ Skin Protection:

o Gloves: Handle with impervious gloves (e.g., nitrile, neoprene). Dispose of contaminated
gloves immediately after use in accordance with good laboratory practices.[4][8] Do not
allow the outer surface of gloves to contact clean skin.

o Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes. Ensure no
skin is exposed between the glove and the sleeve.[9]

» Respiratory Protection: Where risk assessment indicates that dust formation is unavoidable
and engineering controls are insufficient, a full-face particle respirator (type N100 US or P3
EN 143) is required.[3][4] For routine handling inside a fume hood, this is typically not
necessary but should be available.

Safe Handling and Storage Protocols

Adherence to strict protocols is non-negotiable. The hygroscopic and corrosive nature of this
compound dictates the following procedures.[4]

Standard Handling Workflow
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Receive Chemical

Inspect Container
(Intact Seal, No Damage)

If OK If Damaged

Crransport to Fume Hood) Quarantine & Report

:

Don Full PPE
(Goggles, Face Shield, Gloves, Coat)

'

Weigh Solid in Hood
(Use secondary containment)

Prepare Solution or
Aliquot into Reaction

'

Store in Designated Cabinet
(Tightly Sealed, Labeled)

'

Decontaminate Workspace
& Dispose of Waste

Workflow Complete
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Emergency Response: Solid Spill

Spill Discovered

Alert Personnel &
Evacuate Immediate Area

Assess Spill Size
(Small vs. Large)

Don Full PPE
(Incl. Respirator if needed)

Cover Spill with
Inert Absorbent (Sand)

Carefully Sweep/Shovel
into Waste Container

'

Decontaminate Area
(Follow Protocol 3)

Y

Seal & Label Waste
for Professional Disposal

Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a solid spill.
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e Personal Precautions: Evacuate the immediate area. Do not handle the spill without
appropriate PPE. Avoid breathing dust. [4]* Containment: Do not let the product enter drains.
[4]For a small spill, carefully cover it with a dry, inert material such as sand or vermiculite.

o Cleanup: Without creating dust, sweep or shovel the contained material into a suitable,
labeled, and closed container for disposal. [4][5]* Decontamination: Clean the spill area
thoroughly. (See Protocol 3).

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [4]* Specific Hazards: Combustion produces toxic and corrosive gases,
including carbon oxides (CO, CO3), nitrogen oxides (NOXx), sulfur oxides, and hydrogen
bromide gas. [4]* Protective Equipment: Firefighters must wear a self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition
products. [4][5]

Disposal Considerations

Chemical waste must be managed responsibly to protect the environment.

e Procedure: Waste material must be disposed of by a licensed professional waste disposal
service. The recommended method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber. [4]*
Regulations: All disposal practices must comply with federal, state, and local environmental
regulations. [4]Do not dispose of via sanitary sewer.

o Containers: Handle uncleaned containers as you would the product itself. Do not reuse
empty containers. [4]

References
5-Bromo-4-hydrazinyl-2-(methylthio)pyrimidine | CSH7BrN4S | CID 20275279. PubChem.

[Link]
o Guidance for Selection of Personal Protective Equipment for MDI Users. American
Chemistry Council. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Buy 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid | 50593-92-5 [smolecule.com]
. chemimpex.com [chemimpex.com]

. sigmaaldrich.com [sigmaaldrich.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. labsolu.ca [labsolu.ca]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]
e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Safety, handling, and storage of 5-Bromo-2-
(methylthio)pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088330#safety-handling-and-storage-of-5-bromo-2-
methylthio-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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